Cas no 161468-13-9 (2-fluoro-1-(1H-imidazol-1-yl)-Ethanone)

2-fluoro-1-(1H-imidazol-1-yl)-Ethanone structure
161468-13-9 structure
Product Name:2-fluoro-1-(1H-imidazol-1-yl)-Ethanone
CAS No:161468-13-9
MF:C5H5FN2O
MW:128.104404211044
CID:109761
PubChem ID:45080706
Update Time:2025-04-18

2-fluoro-1-(1H-imidazol-1-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-1-(1H-imidazol-1-yl)-Ethanone
    • Ethanone,2-fluoro-1-(1H-imidazol-1-yl)-
    • 1H-Imidazole, 1-(fluoroacetyl)- (9CI)
    • SCHEMBL8283346
    • 2-fluoro-1-imidazol-1-ylethanone
    • 2-Fluoro-1-(1H-imidazol-1-yl)ethanone
    • Ethanone, 2-fluoro-1-(1H-imidazol-1-yl)-
    • 161468-13-9
    • Inchi: 1S/C5H5FN2O/c6-3-5(9)8-2-1-7-4-8/h1-2,4H,3H2
    • InChI Key: PJCUKBXLMDOFSW-UHFFFAOYSA-N
    • SMILES: FCC(N1C=NC=C1)=O

Computed Properties

  • Exact Mass: 128.03865
  • Monoisotopic Mass: 128.03859095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89
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